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Compound of Interest

Compound Name: C23H21ClN4O7

Cat. No.: B12626156 Get Quote

Chemical Identification: The molecular formula C23H21ClN4O7 corresponds to the active

pharmaceutical ingredient Cabozantinib.[1] Cabozantinib, also known by trade names such as

Cabometyx® and Cometriq®, is a tyrosine kinase inhibitor used in cancer therapy.[2][3][4][5]

Due to its cytotoxic and cytostatic properties, it is classified as a hazardous drug, requiring

specialized handling and disposal procedures to ensure personnel safety and environmental

protection.[6][7][8][9]

This guide provides detailed, step-by-step procedures for the safe disposal of Cabozantinib

and associated waste materials in a laboratory or clinical setting. Adherence to these

guidelines is critical to comply with regulations set forth by agencies such as the U.S.

Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration

(OSHA).[7][8][9]

Personal Protective Equipment (PPE) and Safety
Precautions
Before handling Cabozantinib waste, all personnel must be equipped with the appropriate PPE

to prevent exposure. This is a critical first step in the disposal protocol.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Item Specification Rationale

Gloves

Chemotherapy-rated, powder-

free nitrile gloves (double-

gloving recommended)

Prevents skin contact and

absorption.[10]

Gown
Disposable, lint-free, solid-front

gown with back closure

Protects skin and personal

clothing from contamination.

Eye Protection
Safety goggles or a full-face

shield

Protects eyes from dust,

aerosols, or splashes.[10][11]

Respiratory

A NIOSH-approved respirator

(e.g., N95) may be required if

handling powders or creating

aerosols.

Prevents inhalation of

hazardous particles.[10][11]

Personnel must receive training on the proper donning, doffing, and disposal of all PPE items.

[9]

Waste Segregation and Containment Protocol
Proper segregation at the point of generation is the most critical step in managing hazardous

pharmaceutical waste. Misclassification can lead to regulatory violations and environmental

harm.[6][12]

Step 1: Identify Waste Type Categorize all waste contaminated with Cabozantinib. This

includes:

Grossly Contaminated Items: Unused or expired tablets, raw chemical powder.

Trace Contaminated Items: Empty stock bottles, weighing papers, contaminated vials.

Contaminated Sharps: Needles, syringes, or glass pipettes used in handling the drug.

Contaminated PPE: Used gloves, gowns, and other disposable protective gear.

Step 2: Use Designated Waste Containers Dispose of waste in appropriately colored and

labeled containers as mandated by federal and institutional guidelines.[7][9]
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Table 2: Waste Container Specifications for Cabozantinib

Waste Type Container Color Container Type Labeling

Cytotoxic/Cytostatic

Waste
Purple Lid

Leak-proof, puncture-

resistant container

"CYTOTOXIC

WASTE,"

"CHEMOTHERAPY

WASTE"[6]

Hazardous

Pharmaceutical Waste
Black

Leak-proof, rigid

container with a

secure lid

"HAZARDOUS DRUG

WASTE,"

"INCINERATE ONLY"

[9]

Contaminated Sharps Yellow or Purple
Puncture-proof sharps

container

"HAZARDOUS DRUG

WASTE ONLY"[6][7]

Note: Container color-coding may vary by jurisdiction. Always follow your institution's specific

waste management plan.

Step 3: Secure and Label Containers Ensure all containers are securely sealed to prevent

leakage or spills.[6][7][12] Each container must be clearly labeled with its contents ("Hazardous

Pharmaceutical Waste - Cabozantinib") and the date of accumulation.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from Cabozantinib.
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Caption: Workflow for the segregation and disposal of Cabozantinib waste.
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Final Disposal Procedure
Step 1: Temporary On-Site Storage Store sealed and labeled waste containers in a designated,

secure area away from general traffic.[7][12] This area should be clearly marked as a

hazardous waste accumulation point.

Step 2: Arrange for Professional Disposal The disposal of hazardous pharmaceutical waste

must be handled by a licensed and certified hazardous waste management company.[7][8] Do

not attempt to dispose of this waste through standard laboratory or municipal trash services.

Step 3: Incineration The required method for destroying cytotoxic and hazardous

pharmaceutical waste is high-temperature incineration at an EPA-permitted facility.[6][7][9] This

process ensures the complete destruction of the active pharmaceutical ingredient, preventing

its release into the environment. Sewer disposal (flushing down a drain) of hazardous

pharmaceuticals is strictly prohibited by the EPA.[8][9]

Step 4: Documentation Maintain meticulous records of all hazardous waste generated and

disposed of, including manifests provided by the waste hauler. This documentation is essential

for regulatory compliance.[6]

By adhering to this comprehensive disposal plan, researchers and laboratory professionals can

ensure a safe working environment, protect the ecosystem, and maintain full regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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